Cas no 56680-73-0 ([(Butan-2-yl)oxy]acetyl chloride)

• Product Name: [(Butan-2-yl)oxy]acetyl chloride
• CAS No: 56680-73-0
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 2832388
• PubChem ID: 14501738
• Update Time: 2025-04-21

[(Butan-2-yl)oxy]acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 56680-73-0
• SCHEMBL10576751
• [(Butan-2-yl)oxy]acetyl chloride
• DTXSID10561056

• Inchi： 1S/C6H11ClO2/c1-3-5(2)9-4-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： YMMDOYTWIOIVKG-UHFFFAOYSA-N
• SMILES： ClC(COC(C)CC)=O

Computed Properties

• Exact Mass: 150.0447573Da
• Monoisotopic Mass: 150.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų